Cas no 146566-10-1 (L-threo-Pentose,4-deoxy-)

L-threo-Pentose,4-deoxy- structure
L-threo-Pentose,4-deoxy- structure
Product Name:L-threo-Pentose,4-deoxy-
CAS No:146566-10-1
MF:C5H10O4
MW:134.130502223969
CID:159540
PubChem ID:3035777
Update Time:2025-04-19

L-threo-Pentose,4-deoxy- Chemical and Physical Properties

Names and Identifiers

    • L-threo-Pentose,4-deoxy-
    • (2R,3S)-2,3,5-trihydroxypentanal
    • 4-Deoxy-L-threo-pentose
    • 4-Deoxyxylose
    • 146566-10-1
    • L-threo-Pentose, 4-deoxy-
    • SCHEMBL21633313
    • 2,3,5-trihydroxypentanal
    • DTXSID60163408
    • Inchi: 1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h3-6,8-9H,1-2H2/t4-,5-/m0/s1
    • InChI Key: ZGOWPCHSOHJRIL-WHFBIAKZSA-N
    • SMILES: O[C@H]([C@H](C=O)O)CCO

Computed Properties

  • Exact Mass: 134.0579
  • Monoisotopic Mass: 134.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: 325.5°Cat760mmHg
  • Flash Point: 164.9°C
  • Refractive Index: 1.5
  • PSA: 77.76
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